Cas no 24857-04-3 (Stannane, triethyl-2-propenyl-)

Stannane, triethyl-2-propenyl- structure
24857-04-3 structure
Product Name:Stannane, triethyl-2-propenyl-
CAS No:24857-04-3
MF:C9H20Sn
MW:246.96510219574
CID:1418337
PubChem ID:12585020
Update Time:2025-04-20

Stannane, triethyl-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Stannane, triethyl-2-propenyl-
    • triethyl(prop-2-enyl)stannane
    • allyl-triethyl-stannane
    • Stannane,triethyl-2-propenyl
    • Triaethyl-allyl-stannan
    • Triaethyl-allyl-zinn
    • triethyl-allyl stannane
    • triethylallyltin
    • Triethylallylzinn
    • 24857-04-3
    • DTXSID60503401
    • Triethyl(prop-2-en-1-yl)stannane
    • Inchi: 1S/C3H5.3C2H5.Sn/c1-3-2;3*1-2;/h3H,1-2H2;3*1H2,2H3;
    • InChI Key: GLODUZMAEIMIGI-UHFFFAOYSA-N
    • SMILES: [Sn](CC=C)(CC)(CC)CC

Computed Properties

  • Exact Mass: 248.05900
  • Monoisotopic Mass: 248.058703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.14690
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